Cas no 109753-29-9 (2-(3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)ethanol hydrochloride)
2-(3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)ethanol hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)ethanol hydrochloride
- 2-(3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)ethanol hydrochloride
-
- MDL: MFCD01455261
- Inchi: InChI=1S/C11H15N3O.ClH/c1-2-13-9-5-3-4-6-10(9)14(7-8-15)11(13)12;/h3-6,12,15H,2,7-8H2,1H3;1H
- InChI Key: MTBFSLMPXGWFSB-UHFFFAOYSA-N
- SMILES: CCN1C2=CC=CC=C2N(CCO)C1=N.Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
2-(3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)ethanol hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E903930-50mg |
2-(3-Ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)ethanol hydrochloride |
109753-29-9 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E903930-100mg |
2-(3-Ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)ethanol hydrochloride |
109753-29-9 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E903930-500mg |
2-(3-Ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)ethanol hydrochloride |
109753-29-9 | 500mg |
$ 80.00 | 2022-06-05 | ||
| abcr | AB218409-1 g |
2-(3-Ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)ethanol hydrochloride; 95% |
109753-29-9 | 1g |
€88.60 | 2023-02-05 | ||
| abcr | AB218409-5 g |
2-(3-Ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)ethanol hydrochloride; 95% |
109753-29-9 | 5g |
€207.20 | 2023-02-05 | ||
| abcr | AB218409-1g |
2-(3-Ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)ethanol hydrochloride, 95%; . |
109753-29-9 | 95% | 1g |
€94.10 | 2025-04-22 | |
| abcr | AB218409-5g |
2-(3-Ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)ethanol hydrochloride, 95%; . |
109753-29-9 | 95% | 5g |
€218.80 | 2025-04-22 | |
| 1PlusChem | 1P00J472-1g |
2-(3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)ethanol hydrochloride |
109753-29-9 | 95% | 1g |
$43.00 | 2023-12-26 | |
| 1PlusChem | 1P00J472-5g |
2-(3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)ethanol hydrochloride |
109753-29-9 | 95% | 5g |
$128.00 | 2023-12-26 | |
| A2B Chem LLC | AI91102-1g |
2-(3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)ethanol hydrochloride |
109753-29-9 | 95% | 1g |
$35.00 | 2024-04-20 |
2-(3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)ethanol hydrochloride Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2-(3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)ethanol hydrochloride
2-(3-Ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)ethanol Hydrochloride: A Comprehensive Overview
The compound CAS No. 109753-29-9, also known as 2-(3-Ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)ethanol hydrochloride, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzimidazoles, which are widely studied for their diverse biological activities and structural versatility. The molecule's structure, featuring a benzimidazole ring with an ethyl substituent and an ethanol group, contributes to its distinctive chemical properties and reactivity.
Recent studies have highlighted the importance of benzimidazole derivatives in drug discovery and development. The benzimidazole ring is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable scaffold in medicinal chemistry. In particular, the substitution pattern of this compound—specifically the presence of an ethyl group and an ethanol moiety—has been shown to influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These characteristics make it a promising candidate for further exploration in therapeutic applications.
The synthesis of 2-(3-Ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)ethanol hydrochloride involves a multi-step process that typically includes the formation of the benzimidazole core followed by functionalization. Researchers have optimized synthetic routes to enhance yield and purity, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These advancements have not only improved the efficiency of production but also opened avenues for scaling up the synthesis for industrial applications.
In terms of biological activity, this compound has demonstrated potential in several areas. For instance, studies have shown that it exhibits moderate to high activity against certain enzymes and receptors, suggesting its role in modulating cellular pathways. Additionally, its hydrochloride salt form enhances its solubility in aqueous solutions, which is advantageous for formulation purposes in pharmaceuticals. Recent research has also explored its antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.
The structural flexibility of this compound allows for further modification to tailor its properties for specific applications. For example, substituting the ethyl group with other alkyl chains or introducing additional functional groups could alter its lipophilicity and bioavailability. Such modifications are currently being investigated in academic and industrial settings to expand its utility in drug design.
In conclusion, CAS No. 109753-29-9, or 2-(3-Ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)ethanol hydrochloride, represents a valuable compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a key player in future research and development efforts.
109753-29-9 (2-(3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)ethanol hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)